Cas no 16744-89-1 (2-methylhex-5-en-2-ol)

• Product Name: 2-methylhex-5-en-2-ol
• CAS No: 16744-89-1
• MF: C₇H₁₄O
• MW: 114.185462474823
• CID: 179063
• PubChem ID: 140133
• Update Time: 2025-04-19

2-methylhex-5-en-2-ol Chemical and Physical Properties

Names and Identifiers

• 5-Hexen-2-ol, 2-methyl-
• 2-methylhex-5-en-2-ol
• 1,1-Dimethyl-4-penten-1-ol
• 2,2-dimethyl-4-penten-1-ol
• 2-methyl-hex-5-en-2-ol
• 5-Hexen-2-ol,2-methyl
• 2-METHYL-5-HEXEN-2-OL
• 2-METHYL-5-HEXENE-2-OL
• AKOS006274363
• EN300-140168
• DTXSID10168286
• SCHEMBL1442364
• FT-0756659
• 16744-89-1
• 2-Methyl 5-hexen-2-ol

• MDL： MFCD00060888
• Inchi： 1S/C7H14O/c1-4-5-6-7(2,3)8/h4,8H,1,5-6H2,2-3H3
• InChI Key： RVHXDRXNRJQLGG-UHFFFAOYSA-N
• SMILES： OC(C)(C)CCC=C

Computed Properties

• Exact Mass: 114.10400
• Monoisotopic Mass: 114.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 8
• Rotatable Bond Count: 3
• Complexity: 74.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8596 (estimate)
• Melting Point: 26°C (estimate)
• Boiling Point: 178.73°C (estimate)
• Flash Point: 56.5°C
• Refractive Index: 1.4320 (estimate)
• PSA: 20.23000
• LogP: 1.72350